Cas no 138662-63-2 (Boc-L-3,3-diphenylalanine)

• Product Name: Boc-L-3,3-diphenylalanine
• CAS No: 138662-63-2
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• MDL: MFCD00191186
• CID: 64553
• PubChem ID: 329748859
• Update Time: 2025-06-25

Boc-L-3,3-diphenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-2-Amino-3,3-diphenylpropionic acid
• Boc-L-3,3-Diphenylalanine
• N-(tert-Butoxycarbonyl)-3-phenyl-L-phenylalanine
• N-(tert-Butoxycarbonyl)-beta-phenyl-L-phenylalanine
• N-Boc-3,3-diphenyl-L-alanine
• Boc-Beta-phenyl-Phe-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-3,3-diphenylpropanoic acid
• Boc-(S)-2-amino-3,3-diphenylpropanoic acid
• Boc-3,3-diphenyl-L-alanine
• BOC-BETA BETA-DIPHENYL-ALA-OH
• Boc-β-phenyl-Phe-OH
• (2S)-2-tert-butoxycarbonylamino-3,3-diphenyl-propionic acid
• (S)-2-(N-tert-butoxycarbonylamino)-3,3-diphenylpropanoic acid
• Boc-diphenylalanine
• L-2-t-butoxycarbonyla
• N-(tert-butoxycarbonyl)-3,3-diphenyl-L-alanine
• N-tert-butoxycarbonyl-(S)-diphenylalanine
• MFCD00191186
• J-505268
• AKOS015889716
• N-Boc-beta-phenyl-L-phenylalanine
• H10441
• 138662-63-2
• J-007165
• Boc-beta-phenyl-Phe-OH, >=98.0% (TLC)
• TYJDOLCFYZSNQC-KRWDZBQOSA-N
• AS-13142
• Boc- beta -phenyl-Phe-OH
• (s)-2-(tert-butoxycarbonylamino)-3,3-diphenylpropanoic acid
• A807415
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3,3-diphenylpropanoic acid
• Boc-I(2)-phenyl-Phe-OH
• Boc-Dph-OH
• DTXSID70375797
• (S)-2-((tert-Butoxycarbonyl)amino)-3,3-diphenylpropanoicacid
• Boc-L-3,3-diphenylalanine (Boc-L-Dip-OH)
• SCHEMBL2187825
• CS-W011901
• Boc-
• A-phenyl-Phe-OH
• (2S)-2-[(tert-butoxycarbonyl)amino]-3,3-diphenylpropanoic acid
• Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-beta-phenyl-
• Boc-L-3,3-diphenylalanine

• MDL： MFCD00191186
• Inchi： 1S/C20H23NO4/c1-20(2,3)25-19(24)21-17(18(22)23)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16-17H,1-3H3,(H,21,24)(H,22,23)/t17-/m0/s1
• InChI Key： TYJDOLCFYZSNQC-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](C(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.167
• Melting Point: 160 °C (dec.) (lit.)
• Boiling Point: 502.7±50.0 °C at 760 mmHg
• Flash Point: 257.8±30.1 °C
• Refractive Index: 1.56
• PSA: 75.63000
• LogP: 4.18730
• Solubility: Not determined
• Specific Rotation: 29 º (c=1 in chloroform)

Boc-L-3,3-diphenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-L-3,3-diphenylalanine

Introduction to Boc-L-3,3-diphenylalanine (CAS No. 138662-63-2)

Boc-L-3,3-diphenylalanine, a derivative of the essential amino acid L-alanine, is a crucial building block in the field of peptide synthesis and pharmaceutical research. The compound is characterized by its Boc (tert-butoxycarbonyl) protective group on the amino nitrogen and its 3,3-diphenylalanine moiety, which imparts unique structural and functional properties. With a CAS number of 138662-63-2, this compound has garnered significant attention due to its applications in the development of novel bioactive molecules and therapeutic agents.

The Boc-L-3,3-diphenylalanine modification enhances the stability and reactivity of the peptide backbone during synthetic processes. The Boc group serves as an acetylating agent, protecting the amino group from unwanted side reactions while allowing for selective deprotection under mild acidic conditions. This characteristic makes it an indispensable tool in solid-phase peptide synthesis (SPPS), where precise control over amino acid incorporation is essential.

The 3,3-diphenylalanine moiety introduces rigidity and hydrophobicity to peptides, influencing their conformational dynamics and binding affinity. This feature has been exploited in the design of peptidomimetics and protein ligands. Recent studies have highlighted the potential of Boc-L-3,3-diphenylalanine in developing targeted therapies for neurological disorders. For instance, peptides incorporating this residue have shown promise in modulating neurotransmitter receptors, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease.

Advances in computational chemistry have further elucidated the structural properties of Boc-L-3,3-diphenylalanine derivatives. Molecular dynamics simulations indicate that the presence of phenyl groups enhances π-stacking interactions within peptide chains, leading to increased stability and altered solubility profiles. These insights have been instrumental in optimizing synthetic routes and predicting biological activity.

In clinical trials, Boc-L-3,3-diphenylalanine has been incorporated into peptidic drugs designed to interact with specific protein targets. Its ability to mimic natural amino acids while maintaining structural integrity has made it a valuable component in drug design. For example, a recent study demonstrated that a peptide incorporating Boc-L-3,3-diphenylalanine exhibited enhanced binding affinity to a therapeutic target compared to its unmodified counterpart.

The pharmaceutical industry has also explored the use of Boc-L-3,3-diphenylalanine in antiviral and anticancer research. Peptides modified with this residue have shown inhibitory effects against viral proteases and kinases, suggesting their potential as antiviral agents. Additionally, studies have revealed that Boc-L-3,3-diphenylalanine containing peptides can disrupt cancer cell proliferation by targeting specific signaling pathways.

From a synthetic chemistry perspective, the preparation of Boc-L-3,3-diphenylalanine involves multi-step organic synthesis techniques. The introduction of phenyl groups at the 3-position requires careful control of reaction conditions to avoid side products. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The role of Boc-L-3,3-diphenylalanine in drug discovery extends beyond its structural contributions. Its unique physicochemical properties make it an excellent candidate for use in drug delivery systems. For instance, nanoparticles functionalized with this residue have demonstrated improved cellular uptake and reduced toxicity compared to unmodified carriers.

Future research directions may explore the use of Boc-L-3,3-diphenylalanine in designing next-generation biologics. The integration of this amino acid into therapeutic proteins could enhance their stability and bioavailability while maintaining biological activity. Furthermore, computational modeling may help identify novel applications for Boc-L-3,3-diphenylalanine derivatives by predicting their interactions with biological targets.

In summary, Boc-L-3,3-diphenylalanine (CAS No. 138662-63-2) is a versatile compound with significant implications in peptide synthesis and pharmaceutical development. Its unique structural features have enabled its use in treating neurological disorders, developing antiviral and anticancer agents, and optimizing drug delivery systems. As research continues to uncover new applications for this compound, Boc-L-3,3-diphenylalanine is poised to play an increasingly important role in advancing therapeutic modalities.